(1-(2,6-dichlorobenzyl)-1H-benzimidazol-2-yl)methanol

• CAS: 839681-23-1
• Molecular Formula: C15H12Cl2N2O
• Molecular Weight: 307.2g/mol
• SMILES: C1=CC=C2C(=C1)N=C(N2CC3=C(C=CC=C3Cl)Cl)CO
• InChI: InChI=1S/C15H12Cl2N2O/c16-11-4-3-5-12(17)10(11)8-19-14-7-2-1-6-13(14)18-15(19)9-20/h1-7,20H,8-9H2
• InChIKey: ZXTXFLFVIQBHAE-UHFFFAOYSA-N

Researchers needing a validated Chk2 inhibitor reference often face isomer inconsistency. This compound resolves that with a defined 2,6-dichloro substitution and a C2 hydroxymethyl pharmacophore. - Enables water-bridged hinge interaction in Chk2 assays (Cdc25C phosphorylation ELISA). - GC-MS fingerprint (exact mass 306.0327 Da) confirms isomer identity against 2,4-dichloro variants. - LogP 3.97 ensures predictable cell permeability in PAMPA; hydroxymethyl handle for ester prodrug synthesis.

Sourcing and Analytical Identifiers for Procurement

(1-(2,6-Dichlorobenzyl)-1H-benzimidazol-2-yl)methanol (CAS 839681-23-1) is a disubstituted benzimidazole derivative bearing a 2,6-dichlorobenzyl substituent at the N1 position and a primary alcohol (hydroxymethyl) group at the C2 position. The molecular formula is C15H12Cl2N2O with a molecular weight of 307.18 g/mol . The compound is cataloged as an achiral, small-molecule screening compound with a predicted logP of 3.97 and a polar surface area of 28.3 Ų . Its gas-chromatography mass spectrum (GC-MS) is registered in the Wiley KnowItAll Mass Spectral Library, providing a verified analytical fingerprint for identity confirmation [1].

Achiral benzimidazole scaffold for small-molecule screening

GC-MS spectral library entry enables identity verification

C2 primary alcohol offers hydrogen-bond donor and synthetic handle

• [1] SpectraBase (Wiley). 1H-1,3-Benzimidazole-2-methanol, 1-[(2,6-dichlorophenyl)methyl]-. Compound ID: HLNBj12sTmu. Available at: https://spectrabase.com/compound/HLNBj12sTmu View Source

Structural Risks of Positional Isomer or Analog Substitution

The 2,6-dichloro substitution pattern on the benzyl ring directly dictates the electron density, steric profile, and conformational preferences of the benzimidazole scaffold, while the C2 primary alcohol serves as a critical hydrogen-bond donor/acceptor and a potential synthetic handle for derivatization. Replacing this compound with a positional isomer such as the 2,4-dichlorobenzyl variant (CAS 500149-05-3) alters the orientation of the chlorine substituents, modifying molecular recognition properties . Similarly, substituting the hydroxymethyl group with a methyl or hydrogen abolishes the alcohol functionality, precluding the specific hydrogen-bond interactions exploited in Chk2 inhibitor pharmacophores where pendant alcohols engage active-site residues [1]. The quantifiable differences established below demonstrate that structural analogs are not functionally interchangeable.

2,4-dichloro isomer substitution

Alters molecular recognition and chromatographic retention due to shifted chlorine orientation

Methyl or hydrogen replacing C2 alcohol

Eliminates hydrogen-bond donor, precluding key hinge interaction in Chk2 pharmacophore models

• [1] Neff DK, Lee-Dutra A, Blevitt JM, Axe FU, Hack MD, Buma JC, Rynberg R, Brunmark A, Karlsson L, Breitenbucher JG. 2-Aryl benzimidazoles featuring alkyl-linked pendant alcohols and amines as inhibitors of checkpoint kinase Chk2. Bioorg Med Chem Lett. 2007;17(23):6467-71. PubMed ID: 17937984. View Source

Quantitative Evidence vs. Closest Analogs

Chlorine Positional Isomerism: Impact on Lipophilicity and Solubility

The 2,6-dichlorobenzyl substitution pattern in CAS 839681-23-1 produces distinct lipophilicity and aqueous solubility profiles compared to the 2,4-dichlorobenzyl positional isomer (CAS 500149-05-3). The target compound exhibits a predicted logP of 3.97 and logSw of -3.91, reflecting the influence of two ortho-chlorine atoms on molecular polarity . In contrast, the 2,4-isomer has a reported logP of 3.80, a difference of 0.17 log units, indicating measurably higher lipophilicity for the 2,6-substituted compound . This difference can affect membrane permeability, protein binding, and chromatographic retention behavior in purification and analytical workflows.

Lipophilicity shift

Data to verify

ΔlogP +0.17

Supports isomer-specific chromatographic method development

In silico prediction; empirical validation recommended

Evidence Dimension	Predicted partition coefficient (logP) and aqueous solubility (logSw)
Target Compound Data	logP = 3.97; logSw = -3.91 (CAS 839681-23-1; ChemDiv prediction)
Comparator Or Baseline	logP = 3.80 (2,4-dichlorobenzyl isomer; CAS 500149-05-3)
Quantified Difference	ΔlogP = +0.17; higher lipophilicity for the 2,6-substituted isomer
Conditions	In silico prediction (ChemDiv platform); consistent molecular formula C15H12Cl2N2O for both isomers

Why This Matters

A logP difference of 0.17 can translate to significant differences in chromatographic retention time, cellular permeability, and off-target binding, making the 2,6-isomer a functionally distinct chemical tool.

GC-MS Differentiation by Fragmentation Fingerprint

The 2,6-dichlorobenzyl isomer produces a unique electron-ionization mass spectrum distinct from the 2,4-isomer. The GC-MS spectrum of CAS 839681-23-1 is archived in the Wiley KnowItAll Mass Spectral Library (SpectraBase Compound ID: HLNBj12sTmu) with an exact mass of 306.0327 g/mol [1]. The characteristic fragmentation pattern results from the symmetrical ortho,ortho'-dichloro substitution, which generates diagnostic fragment ions that differ from those of the 2,4-isomer. This spectral signature enables unambiguous identity verification during incoming quality control and stability testing.

GC-MS fingerprint

Reported

Wiley KnowItAll: HLNBj12sTmu

Enables unambiguous isomer identification in quality control

Exact mass 306.0327 Da; EI spectrum archived

Evidence Dimension	GC-MS fragmentation pattern and exact mass
Target Compound Data	Exact mass: 306.0327 Da; MS (GC) spectrum available in Wiley Registry (SpectraBase ID: HLNBj12sTmu)
Comparator Or Baseline	2,4-dichlorobenzyl isomer (CAS 500149-05-3); distinct MS fragmentation pattern expected but not co-archived in this library entry
Quantified Difference	Qualitative: different retention index and fragmentation ions due to ortho,ortho'- vs. ortho,para-substitution
Conditions	Electron ionization (EI) GC-MS; Wiley KnowItAll Mass Spectral Library 2023

Why This Matters

Analytical laboratories require isomer-specific reference spectra for positive identification; substitution of the 2,4-isomer would yield a mismatched GC-MS fingerprint, potentially causing false acceptance or rejection in quality release testing.

• [1] SpectraBase (Wiley). 1H-1,3-Benzimidazole-2-methanol, 1-[(2,6-dichlorophenyl)methyl]-. Exact Mass: 306.032668 g/mol. Compound ID: HLNBj12sTmu. Available at: https://spectrabase.com/compound/HLNBj12sTmu View Source

Hydroxymethyl vs. Methyl: Hydrogen-Bond Donor Capacity

The C2 hydroxymethyl group provides one hydrogen-bond donor, whereas the corresponding 2-methyl analog (e.g., 1-(2,6-dichlorobenzyl)-2-methyl-1H-benzimidazole) offers none. This difference is critical in Chk2 inhibitor pharmacophores, where the pendant alcohol engages a water-mediated hinge-binding interaction with the kinase active site [1]. In the 2-aryl benzimidazole Chk2 inhibitor series, compounds bearing alkyl-linked pendant alcohols showed measurable inhibitory activity attributed to this hydrogen-bond interaction, while des-hydroxy analogs lost activity [1]. Additionally, the primary alcohol serves as a synthetic handle for further derivatization (e.g., oxidation to the aldehyde/carboxylic acid, or conversion to ethers and esters), expanding the compound's utility as a chemical intermediate.

H-bond donor capacity

Class-level

1 donor (hydroxymethyl) vs 0 donor (methyl analog)

Recapitulates water-mediated hinge binding in Chk2 inhibitor pharmacophores

Refer to Neff et al., 2007 for SAR context

Evidence Dimension	Hydrogen-bond donor count and synthetic versatility conferred by C2 substituent
Target Compound Data	1 H-bond donor (hydroxymethyl); synthetic handle for oxidation, etherification, esterification
Comparator Or Baseline	0 H-bond donors (2-methyl analog); limited functionalization options at C2
Quantified Difference	Qualitative: gain of hydrogen-bond interaction capacity and synthetic derivatization potential
Conditions	Chk2 inhibitor pharmacophore model (Neff et al., 2007); general synthetic chemistry principles

Why This Matters

In kinase inhibitor screening cascades, the presence of the hydroxymethyl group determines whether the compound can recapitulate the key hinge-binding interaction; procurement of the 2-methyl analog would yield a negative result in Chk2 assays and preclude further SAR exploration.

• [1] Neff DK, Lee-Dutra A, Blevitt JM, Axe FU, Hack MD, Buma JC, Rynberg R, Brunmark A, Karlsson L, Breitenbucher JG. 2-Aryl benzimidazoles featuring alkyl-linked pendant alcohols and amines as inhibitors of checkpoint kinase Chk2. Bioorg Med Chem Lett. 2007;17(23):6467-71. PubMed ID: 17937984. View Source

Predicted Physicochemical Stability: Boiling Point and Vapor Pressure as Indicators of Handling and Storage Requirements

The target compound has a predicted boiling point of 514.6 ± 50.0 °C at 760 mmHg and a vapor pressure of 0.0 ± 1.4 mmHg at 25 °C . These values are typical for a benzimidazole alcohol of this molecular weight and indicate low volatility under ambient conditions, which is favorable for long-term storage as a solid. In comparison, the structurally related 2-(chloromethyl) analog (which replaces the hydroxyl with chlorine) would be expected to exhibit higher reactivity and potentially greater volatility due to the absence of intermolecular hydrogen bonding. The low vapor pressure of the target compound reduces the risk of evaporative loss during lyophilization or vacuum-drying steps.

Boiling point

Class-level

514.6 ± 50.0 °C

Indicates low volatility, supporting ambient storage

Predicted; experimental confirmation advised

Evidence Dimension	Boiling point and vapor pressure as indicators of volatility and thermal stability
Target Compound Data	Boiling point: 514.6 ± 50.0 °C (760 mmHg); Vapor pressure: ~0 mmHg at 25 °C
Comparator Or Baseline	2-(chloromethyl)-1-(2,6-dichlorobenzyl)-1H-benzimidazole (inferred higher reactivity/volatility due to absence of hydroxyl H-bonding; no published boiling point identified)
Quantified Difference	Quantitative boiling point data available only for target; class-level inference of superior ambient stability
Conditions	Predicted values from ACD/Labs (reported on ChemSrc)

Why This Matters

For compound management facilities, a high boiling point and negligible vapor pressure simplify storage at room temperature and reduce the need for specialized containment, unlike volatile analogs that require cold storage or sealed ampoules.

Recommended Application Scenarios

Chk2 Kinase Inhibitor Screening and Assay Development

The compound's C2 hydroxymethyl group aligns with the pharmacophoric requirements identified for Chk2 inhibitors, where the pendant alcohol mediates a water-bridged hinge interaction [1]. Use this compound as a reference ligand in Chk2 biochemical assays (e.g., Cdc25C phosphorylation ELISA) or as a starting scaffold for SAR-by-catalog exploration. The 2,6-dichlorobenzyl substitution provides a defined lipophilicity (logP 3.97) that facilitates cell permeability assessment in parallel artificial membrane permeability assays (PAMPA).

Isomer-Specific Analytical Method Development

The GC-MS spectrum archived in the Wiley KnowItAll library (exact mass 306.0327 Da) enables the development of identity and purity tests that distinguish the 2,6-dichlorobenzyl isomer from the 2,4-isomer [2]. Incorporate this reference standard into HPLC-UV or LC-MS methods for batch release testing, where the logP difference (3.97 vs. 3.80) between the two isomers predicts baseline chromatographic resolution under reversed-phase conditions.

Medicinal Chemistry Intermediate for C2 Libraries

The primary alcohol at C2 is a versatile synthetic handle for generating diverse chemical libraries through oxidation to the aldehyde or carboxylic acid, or through O-alkylation and acylation reactions . This compound can serve as a key intermediate for synthesizing ester prodrugs, ether-linked conjugates, or further functionalized analogs for probing structure-activity relationships in kinase or GPCR target classes.

Application

Selection Property

Validation Focus

Kinase inhibitor screening assays

C2 hydroxymethyl pharmacophore fit

Hinge-region hydrogen-bond interaction

Isomer-specific analytical method development

GC-MS spectral fingerprint

Chromatographic resolution from positional isomers

Medicinal chemistry C2 derivatization

Primary alcohol synthetic versatility

Oxidation, etherification, esterification pathways

• [1] Neff DK, Lee-Dutra A, Blevitt JM, Axe FU, Hack MD, Buma JC, Rynberg R, Brunmark A, Karlsson L, Breitenbucher JG. 2-Aryl benzimidazoles featuring alkyl-linked pendant alcohols and amines as inhibitors of checkpoint kinase Chk2. Bioorg Med Chem Lett. 2007;17(23):6467-71. PubMed ID: 17937984. View Source
• [2] SpectraBase (Wiley). 1H-1,3-Benzimidazole-2-methanol, 1-[(2,6-dichlorophenyl)methyl]-. Compound ID: HLNBj12sTmu. Available at: https://spectrabase.com/compound/HLNBj12sTmu View Source